Sodium (2-sulfonatoethyl)methanethiosulfonate

Description

Sodium (2-sulfonatoethyl)methanethiosulfonate, commonly known as MTSES, is a negatively charged reagent used in research to study cysteine residues in proteins . MTSES reacts with sulfhydryl groups, forming mixed disulfide bonds . It is a water-soluble white solid and is soluble in DMSO . MTSES is membrane-impermeable . MTS reagents such as MTSES, 2-aminoethyl MTS hydrobromide (MTSEA), and [2-(triethylammonium) ethyl] MTS bromide (MTSET) are used to convert sulfhydryls to disulfides .

MTSES is utilized to modify cysteine residues, which can alter protein structure and function, providing insights into the roles of specific amino acids . Researchers often employ MTSES to examine the accessibility of cysteine residues and their involvement in protein dynamics . In electrophysiology, MTSES has been shown to modulate the activity of ion channels, such as BKCa channels, offering a tool to study channel gating mechanisms .

It is worth noting that MTSES hydrolyzes at a pH of 7.5 with a half-life of approximately 20 minutes, and a concentration of 10mM is typically used for 1 to 5 minutes . MTSES prevents S-nitrosylation .

• CAS No.: 184644-83-5
• Product Name: Sodium (2-sulfonatoethyl)methanethiosulfonate
• Molecular Formula: C3H7NaO5S3
• Molecular Weight: 242.3 g/mol
• IUPAC Name: sodium;2-methylsulfonylsulfanylethanesulfonate
• Standard InChI: InChI=1S/C3H8O5S3.Na/c1-10(4,5)9-2-3-11(6,7)8;/h2-3H2,1H3,(H,6,7,8);/q;+1/p-1
• Standard InChIKey: NZSYKLNULKPWIX-UHFFFAOYSA-M
• SMILES: CS(=O)(=O)SCCS(=O)(=O)[O-].[Na+]
• Canonical SMILES: CS(=O)(=O)SCCS(=O)(=O)[O-].[Na+]
• Appearance: Assay:≥98%A crystalline solid
• Synonyms: 2-[(Methylsulfonyl)thio]ethanesulfonic Acid Sodium Salt; MTSES
• PubChem Compound: 3509088
• Last Modified: Sep 14 2023